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Compound of Interest

Compound Name: Tetradecahydrophenanthrene

Cat. No.: B1634074

For immediate reference, please consult your institution's specific waste management
protocols. This document provides general guidance and should be used in conjunction with
your facility's established procedures.

The proper disposal of Tetradecahydrophenanthrene is critical to ensure the safety of
laboratory personnel and to prevent environmental contamination. This compound is
recognized as harmful if swallowed and presents a significant, long-lasting hazard to aquatic

life.[1][2] Adherence to the following procedures is essential for responsible chemical waste
management.

Key Safety and Hazard Information

Before handling Tetradecahydrophenanthrene, it is crucial to be aware of its associated
hazards. The Globally Harmonized System (GHS) of Classification and Labelling of Chemicals
provides the following classifications:
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Hazard Class Category Hazard Statement

o H302: Harmful if swallowed[1]
Acute Toxicity, Oral 4

[2]

Hazardous to the aquatic 1 H410: Very toxic to aquatic life
environment, long-term hazard with long lasting effects[2]
Hazardous to the aquatic 4 H413: May cause long lasting
environment, long-term hazard harmful effects to aquatic life[1]
Skin Corrosion/Irritation 2 H315: Causes skin irritation[3]
Serious Eye Damage/Eye oA H319: Causes serious eye
Irritation irritation[3]
Specific target organ toxicity, 3 H335: May cause respiratory

single exposure

irritation[3]

Physical and Chemical Properties

Understanding the physical and chemical properties of Tetradecahydrophenanthrene can

inform safe handling and storage practices.

Property

Value

Molecular Formula

C14H24[1]

Molecular Weight 192.34 g/mol [1]

Melting Point -3°Cl[4]

Boiling Point 273.7°C at 760 mmHg[4]
Flash Point 105.1°C[4]

Density 0.914 g/cm?3[4]

Solubility Insoluble in water[5]

Step-by-Step Disposal Protocol
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The primary directive for the disposal of Tetradecahydrophenanthrene is to avoid release to
the environment and to dispose of the contents and container to an approved waste disposal
plant.[2][5] The following protocol outlines the necessary steps for laboratory personnel.

1. Personal Protective Equipment (PPE) and Engineering Controls:

o Eye Protection: Wear chemical safety goggles or a face shield.

e Hand Protection: Wear chemically resistant gloves (e.g., nitrile).

o Skin Protection: Wear a lab coat and ensure exposed skin is covered.

o Ventilation: Handle the chemical in a well-ventilated area, preferably within a chemical fume
hood.

2. Waste Segregation and Collection:

» Waste Stream: Designate a specific, clearly labeled waste container for
Tetradecahydrophenanthrene and materials contaminated with it. The label should include
the chemical name and relevant hazard symbols.

o Contaminated Materials: This includes any residual solid or solutions of
Tetradecahydrophenanthrene, as well as contaminated items such as pipette tips, gloves,
and weighing paper.

o Container Type: Use a chemically compatible, sealable container for waste collection.
3. Preparing for Disposal:

» Do Not Mix: Do not mix Tetradecahydrophenanthrene waste with other chemical waste
streams unless explicitly permitted by your institution's environmental health and safety
(EHS) office.

o Secure Packaging: Ensure the waste container is tightly sealed to prevent leaks or spills.

e Labeling: The waste container must be accurately and fully labeled according to your
institution's and local regulations. This typically includes the chemical name, concentration,
and hazard warnings.
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4. Storage Pending Disposal:

e Storage Location: Store the sealed waste container in a designated, secure waste
accumulation area. This area should be away from drains and sources of ignition.

e Secondary Containment: It is best practice to store the waste container within a secondary
containment unit to prevent the spread of material in case of a leak.

5. Arranging for Final Disposal:

o Contact EHS: Follow your institution's procedures for requesting a chemical waste pickup.
This is typically handled by the Environmental Health and Safety (EHS) office.

o Documentation: Complete any required waste disposal forms or manifests as instructed by

your EHS department.

» Professional Disposal: The EHS office will arrange for the collection and transportation of the

waste to a licensed and approved waste disposal facility.

Disposal Workflow
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Caption: Workflow for the safe disposal of Tetradecahydrophenanthrene.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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